3-Tert-butyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine
Overview
Description
3-Tert-butyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine, commonly referred to as 3-TB-1H-pyrazol-5-amine, is an organic compound that is widely used in various scientific research applications. It is a synthetic compound that has been found to be useful in a variety of biochemical and physiological studies, particularly in the fields of biochemistry, pharmacology, and toxicology. 3-TB-1H-pyrazol-5-amine has been found to have a variety of unique properties that make it an ideal compound for research applications.
Scientific Research Applications
Anticancer Agent Development
3-Tert-butyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine: has potential applications in the development of anticancer agents. It can act as a small molecule inhibitor targeting specific kinases involved in cancer progression. For instance, compounds structurally related to this pyrazole derivative have been shown to inhibit the activity of Discoidin domain receptors (DDR1 and DDR2), which are implicated in various cancers . By inhibiting these receptors, the compound could potentially reduce tumor progression and metastasis.
Tyrosine Kinase Inhibitor Research
This compound may serve as a lead structure in the design of tyrosine kinase inhibitors. Tyrosine kinases are enzymes that play a crucial role in signaling pathways for cell proliferation and differentiation. Aberrant tyrosine kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention .
properties
IUPAC Name |
5-tert-butyl-2-(2,2,2-trifluoroethyl)pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F3N3/c1-8(2,3)6-4-7(13)15(14-6)5-9(10,11)12/h4H,5,13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULDPQKCPIAKINS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)N)CC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Tert-butyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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